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Compound of Interest

Compound Name: Abscisic acid-d6

Cat. No.: B563147 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling of

specialized chemical reagents is paramount. This document provides comprehensive, step-by-

step guidance for the safe use and disposal of Abscisic acid-d6, a deuterated plant hormone

isotope. Adherence to these protocols is critical for maintaining laboratory safety, ensuring

experimental integrity, and minimizing environmental impact.

Physical and Chemical Properties
A summary of the key quantitative data for Abscisic acid-d6 is presented below.
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Property Value Reference

CAS Number 721948-65-8 [1][2]

Molecular Formula C₁₅H₁₄D₆O₄ [1][3]

Molecular Weight 270.35 g/mol [1]

Appearance Solid [3]

Purity
>95% (HPLC), ≥99%

deuterated forms (d₁-d₆)
[3][4]

Storage Temperature -20°C [4]

Solubility

Soluble in DMSO; slightly

soluble in Ethanol and

Methanol

[3]

Operational Plan for Handling Abscisic Acid-d6
This section outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal plan for Abscisic acid-d6.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Abscisic acid-d6 to ensure

all potential hazards are addressed.[5] The following PPE is the minimum requirement for

handling this compound.[6]
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PPE Category Specification Rationale

Hand Protection

Disposable nitrile gloves.[6]

Consider double gloving for

added protection.

To prevent skin contact, as the

compound is a skin irritant and

may cause an allergic skin

reaction.[7]

Eye and Face Protection

Safety goggles with side-

shields.[6] A face shield should

be worn in addition to goggles

if there is a splash hazard.[6]

To protect against eye irritation

from dust or splashes.[7]

Respiratory Protection

A particulate respirator (e.g.,

N95) is essential when

handling the powdered form to

prevent inhalation.[5]

To avoid inhalation of the

powdered compound.

Body Protection

A lab coat is mandatory to

protect skin and personal

clothing from contamination.[5]

[6]

To prevent contamination of

personal clothing and skin

contact.

Handling Procedures
Due to its deuterated nature and physical form, specific handling procedures are necessary to

maintain the integrity of Abscisic acid-d6 and ensure user safety.

2.1. Preparation and Weighing:

Inert Atmosphere: Whenever possible, handle Abscisic acid-d6 under a dry, inert

atmosphere, such as in a glove box with controlled low-humidity or under a gentle stream of

nitrogen or argon.[8][9] This is crucial to prevent isotopic exchange with atmospheric

moisture, which can compromise the isotopic purity of the compound.[8]

Ventilation: If an inert atmosphere is not feasible, handle the compound in a well-ventilated

area, such as a chemical fume hood, to minimize inhalation risk.[10]

Weighing: Weigh the powdered compound carefully to avoid generating dust. Use

appropriate weighing tools and a draft shield on the balance.
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2.2. Dissolution and Use:

Solvent Choice: Use deuterated solvents for dissolution if the experimental protocol allows,

to maintain isotopic purity.[9]

Glassware: Ensure all glassware is thoroughly dried before use to prevent contamination

with water, which could lead to H-D exchange.[9]

Temperature Equilibration: Before opening, allow the container of Abscisic acid-d6 to

equilibrate to room temperature to prevent condensation from forming inside the vial.[8]

Storage
Proper storage is critical to maintain the stability and isotopic enrichment of Abscisic acid-d6.

Temperature: Store the compound at -20°C for long-term stability.[4]

Container: Keep the compound in a tightly sealed container to prevent moisture absorption.

[9]

Light Protection: Protect the compound from light exposure.[11][12]

Disposal Plan
Abscisic acid-d6 is classified as very toxic to aquatic life with long-lasting effects.[2]

Therefore, it must not be disposed of down the drain.

Waste Collection: Collect all waste materials containing Abscisic acid-d6, including empty

containers, contaminated gloves, and weighing papers, in a clearly labeled, sealed waste

container.

Waste Segregation: Keep deuterated solvent waste separate from other solvent waste

streams.[13]

Disposal Method: Dispose of the chemical waste through a certified hazardous waste

disposal company, following all local, state, and federal regulations.[14] Do not mix with

general laboratory waste.[14]
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Experimental Workflow and Safety Protocols
The following diagram illustrates the standard workflow for handling Abscisic acid-d6,

incorporating the essential safety and handling steps.
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Workflow for Safe Handling of Abscisic Acid-d6
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Caption: A flowchart outlining the key steps for the safe handling of Abscisic acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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